Cas no 943522-94-9 (2-(Aminocarbonyl)-3-nitrobenzoic Acid Potassium Salt)

• Product Name: 2-(Aminocarbonyl)-3-nitrobenzoic Acid Potassium Salt
• CAS No: 943522-94-9
• MF: C₈H₅KN₂O₅
• MW: 248.234002828598
• CID: 796786
• PubChem ID: 46780226
• Update Time: 2025-04-19

2-(Aminocarbonyl)-3-nitrobenzoic Acid Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-(aminocarbonyl)-3-nitro-, potassium salt(1:1)
• 2-(Aminocarbonyl)-3-nitrobenzoic Acid Potassium Salt
• potassium,2-carbamoyl-3-nitrobenzoate
• 2-(3-BROMOPROPYL)-5-NITROISOINDOLINE-1,3-DIONE
• 943522-94-9
• DTXSID10675566
• AKOS025295945
• Potassium 2-carbamoyl-3-nitrobenzoate
• FT-0661651
• potassium;2-carbamoyl-3-nitrobenzoate

• Inchi： 1S/C8H6N2O5.K/c9-7(11)6-4(8(12)13)2-1-3-5(6)10(14)15;/h1-3H,(H2,9,11)(H,12,13);/q;+1/p-1
• InChI Key： CYPXVTNTCARPDV-UHFFFAOYSA-M
• SMILES： [K+].O=C(C1C(C(=O)[O-])=CC=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 247.98400
• Monoisotopic Mass: 247.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 129A^2

Experimental Properties

• PSA: 129.04000
• LogP: 0.28070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives